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Compound of Interest

Compound Name: Monomethyl glutarate

Cat. No.: B073577 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Monomethyl glutarate, also known as glutaric acid monomethyl ester, is a valuable chemical

intermediate in the synthesis of various organic molecules, including pharmaceuticals and

specialty polymers. This document provides a detailed protocol for the synthesis of

monomethyl glutarate from the ring-opening of glutaric anhydride. The presented method is a

high-yield, high-purity procedure that minimizes the formation of the dimethyl glutarate

byproduct.

Reaction Scheme
The synthesis proceeds via the nucleophilic attack of a methoxide source on one of the

carbonyl carbons of glutaric anhydride, leading to the opening of the cyclic anhydride ring and

the formation of the monomethyl ester.

Quantitative Data Summary
The following table summarizes the results of various experimental conditions for the synthesis

of monomethyl glutarate.
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Method Solvent
Temperatu

re

Reaction

Time
Yield (%) Purity (%) Reference

Sodium

Methoxide

Dichlorome

thane
-10 °C 2.5 hours 97.8 99.8 [1]

Sodium

Methoxide

Dichlorome

thane

0 °C to -20

°C
0.5 - 1 hour 97.3 - 98.7 99.5 - 99.7 [1]

Sodium

Methoxide

Ethylene

Glycol

Dimethyl

Ether

Not

Specified

Not

Specified
99.6 99.2 [2]

Sodium

Methoxide

Ethylene

Glycol

Dimethyl

Ether

10 °C

(acidificatio

n)

Not

Specified
56 92 [2]

Sodium

Methoxide
Chloroform

-10 °C

(acidificatio

n)

Not

Specified
99.4 99.7 [2]

Experimental Protocol
This protocol is based on the high-yield synthesis using sodium methoxide in dichloromethane.

[1]

Materials:

Glutaric Anhydride

Sodium Methoxide

Anhydrous Dichloromethane (CH₂Cl₂)

Hydrochloric Acid (HCl), 5% aqueous solution

Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)
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Reaction flask with stirring capabilities

Dropping funnel

Cooling bath (ice-salt or other cryo-coolant)

Separatory funnel

Rotary evaporator

Procedure:

Preparation of Reagents:

In a reaction flask equipped with a stirrer, add 1 part by weight of sodium methoxide to 4-

10 parts by weight of anhydrous dichloromethane.

Stir the mixture to form a suspension.

Cool the suspension to between 0 °C and -20 °C using a cooling bath.

In a separate flask, dissolve 1.0-2.0 parts by weight of glutaric anhydride in 5-10 parts by

weight of anhydrous dichloromethane.

Cool this solution to the same temperature range (0 °C to -20 °C).

Reaction:

Slowly add the glutaric anhydride solution to the sodium methoxide suspension dropwise

over a period of 0.5 to 1.0 hour. Maintain the temperature between 0 °C and -20 °C

throughout the addition.

After the addition is complete, allow the reaction mixture to stir at the same temperature

for an additional 0.5 to 2 hours.

Work-up:
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Slowly add a 5% aqueous hydrochloric acid solution dropwise to the reaction mixture to

adjust the pH to 2.0-2.5. Continue to maintain the low temperature during this acidification

step.

Once the desired pH is reached, stop stirring and allow the layers to separate in a

separatory funnel.

Separate the organic layer.

Extract the aqueous layer 2-3 times with dichloromethane.

Combine all the organic layers.

Purification:

Dry the combined organic layer over anhydrous magnesium sulfate or sodium sulfate.

Filter to remove the drying agent.

Remove the solvent (dichloromethane) using a rotary evaporator to obtain the final

product, monomethyl glutarate. The product is typically of high purity and may not

require further distillation.[1]

Visualizations
Experimental Workflow Diagram
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Reagent Preparation

Reaction

Work-up

Purification

Sodium Methoxide Suspension
in Dichloromethane

Cool to 0°C to -20°C

Glutaric Anhydride Solution
in Dichloromethane

Cool to 0°C to -20°C

Dropwise Addition
(0.5 - 1 hour)

Stirring
(0.5 - 2 hours)

Acidify with HCl (aq)
to pH 2.0-2.5

Separate Layers

Extract Aqueous Layer
with Dichloromethane (2-3x)

Combine Organic Layers

Dry with MgSO4/Na2SO4

Filter

Solvent Removal
(Rotary Evaporator)

Monomethyl Glutarate

Click to download full resolution via product page

Caption: Workflow for the synthesis of monomethyl glutarate.
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Signaling Pathway Diagram: Ring Opening of Glutaric Anhydride

Glutaric Anhydride

Tetrahedral Intermediate

Nucleophilic Attack

Methoxide (CH3O-)

Monomethyl Glutarate

Ring Opening

Click to download full resolution via product page

Caption: Mechanism of glutaric anhydride ring opening by methoxide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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